Cas no 70479-42-4 (2-(3,4-dimethoxyphenyl)-3-hydroxy-2,3,7-trimethoxy-2,3-dihydro-4H-chromen-4-one)

• Product Name: 2-(3,4-dimethoxyphenyl)-3-hydroxy-2,3,7-trimethoxy-2,3-dihydro-4H-chromen-4-one
• CAS No: 70479-42-4
• MF: C₂₀H₂₂O₈
• MW: 390.383886814117
• CID: 975213
• PubChem ID: 265713
• Update Time: 2025-04-19

2-(3,4-dimethoxyphenyl)-3-hydroxy-2,3,7-trimethoxy-2,3-dihydro-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-3-hydroxy-2,3,7-trimethoxy-2,3-dihydro-4H-chromen-4-one
• 2-(3,4-dimethoxyphenyl)-3-hydroxy-2,3,7-trimethoxychromen-4-one
• CHEMBL490976
• 2-(3,4-Dimethoxyphenyl)-3-hydroxy-2,3,7-trimethoxy-2,3-dihydro-4H-1-benzopyran-4-one
• NSC102044
• 2-(3,4-dimethoxyphenyl)-3-hydroxy-2,3,7-trimethoxy-chroman-4-one
• DTXSID70990686
• NSC-102044
• 70479-42-4
• NSC 102044

• Inchi： 1S/C20H22O8/c1-23-13-7-8-14-16(11-13)28-20(27-5,19(22,26-4)18(14)21)12-6-9-15(24-2)17(10-12)25-3/h6-11,22H,1-5H3
• InChI Key： PLONMEOULHBJFT-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C(C1(C1C=CC(=C(C=1)OC)OC)OC)(O)OC)=O)OC

Computed Properties

• Exact Mass: 390.13146
• Monoisotopic Mass: 390.13146766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• PSA: 92.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids